Superior amine catalysts for the Baylis–Hillman reaction: the use of DBU and its implications†

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A907754E

Abstract

DBU, which is normally regarded as a hindered and non-nucleophilic base, is in fact the optimum catalyst for the Baylis–Hillman reaction, providing adducts at much faster rates than using DABCO or 3HQD; the scope of the Baylis–Hillman reaction is enhanced using this catalyst and implications of this finding are discussed.

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